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Compound of Interest

2-Bromo-1-(methoxymethoxy)-4-
Compound Name:
methylbenzene

Cat. No. B172401

For Immediate Reference: Treat 2-Bromo-1-(methoxymethoxy)-4-methylbenzene as a
hazardous, halogenated organic waste. Store in a designated, labeled, and sealed container
away from incompatible materials. Disposal must be conducted through a licensed hazardous
waste management company.

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-1-(methoxymethoxy)-4-methylbenzene, catering to researchers, scientists, and
professionals in drug development. Adherence to these procedures is critical for ensuring
laboratory safety and environmental compliance.

Hazard Assessment and Safety Precautions

As of this writing, a specific Safety Data Sheet (SDS) with comprehensive hazard data for 2-
Bromo-1-(methoxymethoxy)-4-methylbenzene (CAS No. 104750-60-9) is not readily
available. However, an analysis of its structural components—a brominated aromatic ring and a
methoxymethyl ether group—allows for a presumptive hazard assessment.

Presumptive Hazard Profile:
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Hazard Class

Anticipated Effects

Source Analogs

Acute Toxicity

Harmful if swallowed or

inhaled.

Bromotoluene derivatives often
carry warnings for acute
toxicity.[1][2]

Skin Corrosion/Irritation

Causes skin irritation.

Brominated aromatic
compounds are frequently

classified as skin irritants.[1][2]

[3]

Serious Eye Damage/Irritation

Causes serious eye irritation.

This is a common hazard for
many substituted benzene
compounds.[1][2][3]

Respiratory Irritation

May cause respiratory tract

irritation.

Inhalation of vapors should be
avoided.[1][2][3][4]

Chronic Health Hazards

Suspected of damaging fertility
or the unborn child. Reagents
used to form methoxymethyl
ethers, such as chloromethyl
methyl ether, are known
carcinogens.[5][6] While the
final product is not the reagent,

caution is warranted.

Some ethers and toluene
derivatives are associated with

reproductive toxicity.[6]

Environmental Hazards

Potentially toxic to aquatic life

with long-lasting effects.

Halogenated organic
compounds often exhibit
environmental persistence and

toxicity.[1]

Personal Protective Equipment (PPE):
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Equipment Specification

Gloves Nitrile or other chemically resistant gloves.

Safety glasses with side shields or chemical

Eye Protection
splash goggles.

Skin and Body Protection Laboratory coat.

Use in a well-ventilated area, preferably within a

Respiratory Protection )
chemical fume hood.

Segregation and Storage of Waste

Proper segregation is the cornerstone of safe and compliant chemical waste disposal. Due to
its bromine content, 2-Bromo-1-(methoxymethoxy)-4-methylbenzene must be classified as

halogenated organic waste.
Key Segregation Steps:

» Designated Waste Container: Use a dedicated, chemically compatible container, clearly
labeled "Halogenated Organic Waste."

» Avoid Mixing: Do not mix with non-halogenated organic waste. The disposal of mixed waste
streams is often more complex and costly.

» Incompatible Materials: Ensure the waste container does not contain incompatible materials
that could lead to dangerous reactions.

Table of Incompatible Material Classes:
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Class of Incompatible Material

Potential Hazard

Strong Oxidizing Agents

Risk of fire or explosion.

Strong Acids

The methoxymethyl ether group is acid-labile
and can be cleaved by acids, potentially leading

to decomposition.[5][7]

Strong Bases

May promote decomposition or other unwanted

reactions.

Reactive Metals

Risk of vigorous or exothermic reactions.

Step-by-Step Disposal Protocol

The following protocol outlines the procedural steps for the safe disposal of 2-Bromo-1-

(methoxymethoxy)-4-methylbenzene.
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Phase 1: Preparation and Collection

1. Don Personal
Protective Equipment (PPE)

nsure proper labeling

2. Prepare a Labeled
'Halogenated Organic Waste' Container

se a funnel if necessary

3. Transfer Waste into
Container Inside a Fume Hood

Do not overfill

Phase 2| Interim Storage

4. Securely Seal
the Waste Container

Checgk for incompatibles

5. Store in a Designated
Satellite Accumulation Area

Follow institutional protocols

Phase 3: Fi&al Disposal

6. Arrange for Pickup by a
Licensed Waste Disposal Vendor

aintain records

7. Complete All Necessary
Waste Manifest Paperwork

Click to download full resolution via product page
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Figure 1. Step-by-step workflow for the disposal of 2-Bromo-1-(methoxymethoxy)-4-
methylbenzene.

Experimental Protocol Details:

Personal Protective Equipment (PPE): Before handling the chemical, equip yourself with the
appropriate PPE as detailed in the table above.

Container Preparation: Obtain a clean, dry, and chemically resistant container (e.g., a high-
density polyethylene or glass bottle with a secure cap). Affix a "Hazardous Waste" label and
clearly write "Halogenated Organic Waste" and list the contents, including "2-Bromo-1-
(methoxymethoxy)-4-methylbenzene."

Waste Transfer: In a certified chemical fume hood, carefully transfer the waste into the
prepared container. Use a funnel to prevent spills. Do not fill the container to more than 80%
of its capacity to allow for vapor expansion.

Sealing: Tightly seal the container to prevent leakage or the escape of vapors.

Interim Storage: Store the sealed container in a designated Satellite Accumulation Area
(SAA). This area should be secure, well-ventilated, and away from general laboratory traffic.
Ensure secondary containment is in place to manage potential leaks.

Professional Disposal: Do not attempt to dispose of this chemical down the drain or in
regular trash. Contact your institution's Environmental Health and Safety (EHS) office to
arrange for pickup by a licensed and certified hazardous waste disposal company.

Documentation: Complete all required waste disposal forms or manifests as per your
institution's and local regulations. Maintain a record of the disposal for compliance purposes.

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
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» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

e Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to contain the liquid.

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

First Aid Measures:

Report: Report the spill to your laboratory supervisor and EHS office.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops or persists.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek medical attention.
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion

give anything by mouth to an unconscious

person. Seek immediate medical attention.

By adhering to these detailed procedures, you can ensure the safe handling and compliant

disposal of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene, protecting yourself, your
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colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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